5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one

• IUPAC Name: 5-amino-3-(trifluoromethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C6H5F3N2O/c7-6(8,9)4-1-3(10)2-11-5(4)12/h1-2H,10H2,(H,11,12)
• InChI Key: BPJZAXHGXOGOGS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC=C1N)C(F)(F)F
• Molecular Formula: C6H5F3N2O
• DSSTOX Substance ID: DTXSID10745354
• Molecular Weight: 178.11 g/mol
• CAS RN: 1373232-58-6

Description

5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one is a chemical compound with the CAS Number: 1373232-58-6. It has a molecular weight of 178.11 and its IUPAC name is 5-amino-3-(trifluoromethyl)-2-pyridinol. It is a yellow to brown solid.

Synthesis Analysis

The synthesis and applications of trifluoromethylpyridines, which include 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one, are significant in the agrochemical and pharmaceutical industries. The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests.

Molecular Structure Analysis

The InChI code for 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one is 1S/C6H5F3N2O/c7-6(8,9)4-1-3(10)2-11-5(4)12/h1-2H,10H2,(H,11,12).

Chemical Reactions Analysis

The biological activities of trifluoromethylpyridine (TFMP) derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one is a yellow to brown solid. It has a molecular weight of 178.11. The storage temperature is 2-8°C.

Scientific Research Applications

Synthesis of Complex Compounds

5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one is used in the synthesis of complex chemical structures. For instance, it is a precursor in the synthesis of 5-alkyl-4-amino-2-(trifluoromethyl)pyridines, leading to trifluoromethylated 1H-pyrazolo[4,3-c]pyridines (Tyvorskii et al., 2001). Additionally, novel compounds like 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones have been synthesized, showing potential antibacterial and antifungal activities (Elgemeie et al., 2017).

Drug Discovery and Kinase-Focused Libraries

In drug discovery, 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one derivatives, such as 3-amino-1H-pyrazolo[4,3-c]pyridin-4(5H)-ones, have been explored as potential scaffolds for ATP competitive binding to kinase enzymes. This has led to the development of libraries suitable for screening against kinases and other cancer drug targets (Smyth et al., 2010).

Anticancer Agents

There's ongoing research into the potential of 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one derivatives as anticancer agents. For example, alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have shown promising bioactivity against various cancer cell lines (Chavva et al., 2013).

Environmental and Industrial Applications

The compound's derivatives are also investigated for environmental and industrial applications. Rhenium(I) triscarbonyl complexes with redox-active amino- and iminopyridine ligands featuring 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one demonstrate potential for CO2 binding via a dearomatization/rearomatization reaction sequence, indicating their utility in CO2 capture and storage processes (Stichauer et al., 2017).

Multi-Component Synthesis

The compound is used in multicomponent reactions to synthesize new types of functionalized chromeno[2,3-b]pyridine scaffolds. These compounds hold promise for various biomedical applications due to their structural complexity and potential bioactivity (Elinson et al., 2018).

Exploration in Chemical Synthesis

Research into the synthesis and reactivity of derivatives of 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one, such as 3-amino-1H-pyrazolo[4,3-c]pyridin-4(5H)-ones, continues to contribute to the development of novel compounds and methodologies in organic chemistry (Khlebnikov et al., 2018).

Safety and Hazards

The safety information for 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one includes the hazard statement H302 and precautionary statements P280; P305+P351+P338. The signal word is “Warning” and the pictogram is an exclamation mark.

Future Directions

Trifluoromethylpyridines, including 5-Amino-3-(trifluoromethyl)pyridin-2(1H)-one, have been increasingly used in the agrochemical, pharmaceutical, and functional materials fields. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.